Cas no 20281-39-4 (1,1'-Biphenyl, 2-(2-propenyloxy)-)

• Product name: 1,1'-Biphenyl, 2-(2-propenyloxy)-
• CAS No: 20281-39-4
• MF: C₁₅H₁₄O
• MW: 210.271064281464
• CID: 1392772
• PubChem ID: 11789055

1,1'-Biphenyl, 2-(2-propenyloxy)- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 2-(2-propenyloxy)-
• 1-phenyl-2-prop-2-enoxybenzene
• 20281-39-4
• 2-(Allyloxy)-1,1'-biphenyl
• 2-allyloxybiphenyl
• A1-04958
• 1,1'-Biphenyl, 2-(2-propen-1-yloxy)-
• DTXSID20472689
• 2-(2-Propen-1-yloxy)-1,1'-biphenyl
• SCHEMBL515196
• DB-421934

• Inchi： InChI=1S/C15H14O/c1-2-12-16-15-11-7-6-10-14(15)13-8-4-3-5-9-13/h2-11H,1,12H2
• InChI Key： YICXPBLPCKUFMS-UHFFFAOYSA-N
• SMILES： C=CCOC1=CC=CC=C1C2=CC=CC=C2

Computed Properties

• Exact Mass: 210.10452
• Monoisotopic Mass: 210.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23